Cas no 73110-56-2 (2H-1-Benzopyran,6-chloro-2-(4-chlorophenyl)-3,4-dihydro-)

• Product Name: 2H-1-Benzopyran,6-chloro-2-(4-chlorophenyl)-3,4-dihydro-
• CAS No: 73110-56-2
• MF: C₁₅H₁₂Cl₂O
• MW: 279.161182403564
• CID: 567622
• PubChem ID: 126331
• Update Time: 2025-04-19

2H-1-Benzopyran,6-chloro-2-(4-chlorophenyl)-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran,6-chloro-2-(4-chlorophenyl)-3,4-dihydro-
• 4',6'-Dichlorflavan
• 4',6-dichloroflavan
• 6-chloro-2-(4-chlorophenyl)-3,4-dihydro-2H-chromene
• BW-683C
• BRN 5750146
• 2H-1-Benzopyran, 3,4-dihydro-6-chloro-2-(4-chlorophenyl)-
• 6-CHLORO-2-(4-CHLOROPHENYL)-3,4-DIHYDRO-2H-1-BENZOPYRAN
• 6,4'-Dichloroflavan; BW 683C; BW 683C77
• 6-chloro-2-(4-chlorophenyl)chromane
• BW683C
• 73110-56-2
• 6,4'-Dichloroflavan
• CHEMBL29441
• DTXSID80993860
• BW 683C
• 2H-1-Benzopyran, 6-chloro-2-(4-chlorophenyl)-3,4-dihydro-
• SCHEMBL4461737
• 3,4-Dihydro-6-chloro-2-(4-chlorophenyl)-2H-1-benzopyran

• Inchi： 1S/C15H12Cl2O/c16-12-4-1-10(2-5-12)14-7-3-11-9-13(17)6-8-15(11)18-14/h1-2,4-6,8-9,14H,3,7H2
• InChI Key： WDNAQQJUMPVRGM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCC(C1C=CC(=CC=1)Cl)O2

Computed Properties

• Exact Mass: 278.02666
• Monoisotopic Mass: 278.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.296
• Boiling Point: 402.7°C at 760 mmHg
• Flash Point: 165°C
• Refractive Index: 1.605
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans